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Compound of Interest

Compound Name: 6-Chlorophthalazin-1-ol

Cat. No.: B1590482

An In-Depth Guide to the Strategic Use of 6-Chlorophthalazin-1-ol as a Synthetic
Intermediate

For research scientists and professionals in drug development, the strategic selection of
starting materials is paramount to the success of a synthetic campaign. 6-Chlorophthalazin-1-
ol has emerged as a highly versatile and valuable building block, primarily due to its
phthalazinone core, which is recognized as a "privileged scaffold" in medicinal chemistry.[1][2]
Derivatives of this core exhibit a vast spectrum of pharmacological activities, including potent
anticancer, anti-inflammatory, and antihypertensive properties.[1][3][4]

This guide provides a detailed exploration of 6-Chlorophthalazin-1-ol, focusing on its core
reactivity and offering field-proven protocols for its derivatization. We will delve into the
causality behind experimental choices, ensuring each protocol is presented as a self-validating
system for robust and reproducible results.

Compound Profile and Safety

6-Chlorophthalazin-1-ol, with the IUPAC name 6-chloro-2H-phthalazin-1-one, is a heterocyclic
compound featuring a bicyclic phthalazine ring system.[5] The presence of three key reactive
sites—the acidic N-H proton of the lactam, the electrophilic carbon atom attached to the
chlorine, and the tautomeric hydroxyl/oxo group—underpins its synthetic utility.

Table 1: Physicochemical Properties of 6-Chlorophthalazin-1-ol
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Property Value Reference
CAS Number 57835-96-8 [5]
Molecular Formula CsHsCIN20 [5]
Molecular Weight 180.59 g/mol [5]
IUPAC Name 6-chloro-2H-phthalazin-1-one [5]
Canonical SMILES C1=CC2=C(C=C1CIl)C=NNC2 -

=0

Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for 6-Chlorophthalazin-1-ol should always be
consulted, data from structurally related compounds like 1-chlorophthalazine and 6-bromo-1-
chlorophthalazine provide essential handling guidelines.[6]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles conforming to EN166 (EU) or NIOSH (US) standards, and a
lab coat.[7]

« Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or vapors.[8] Avoid contact with skin and eyes. After
handling, wash hands and any exposed skin thoroughly.[9]

» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[7]

o First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15
minutes and seek medical advice.[8] For skin contact, wash off immediately with plenty of
water.[8] If inhaled, move to fresh air.[8] If swallowed, rinse the mouth with water and seek
immediate medical attention; do not induce vomiting.[7][8]

Core Reactivity and Strategic Functionalization

The synthetic potential of 6-Chlorophthalazin-1-ol is dictated by its three primary reactive
centers. A strategic approach to synthesis involves selectively targeting these sites to build
molecular complexity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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